Cas no 1780211-91-7 (3'-Chloro-6'-fluoro-2'-methylacetophenone)

• Product Name: 3'-Chloro-6'-fluoro-2'-methylacetophenone
• CAS No: 1780211-91-7
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5001060
• Update Time: 2025-06-15

3'-Chloro-6'-fluoro-2'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-6'-fluoro-2'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-7(10)3-4-8(11)9(5)6(2)12/h3-4H,1-2H3
• InChI Key： GHKPPACXXBENNK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(C)=O)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-6'-fluoro-2'-methylacetophenone

Comprehensive Overview of 3'-Chloro-6'-fluoro-2'-methylacetophenone (CAS No. 1780211-91-7): Properties, Applications, and Industry Insights

3'-Chloro-6'-fluoro-2'-methylacetophenone (CAS No. 1780211-91-7) is a specialized organic compound belonging to the acetophenone derivatives family. This halogen-substituted aromatic ketone has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the presence of chloro and fluoro functional groups. The compound's molecular formula, C₉H₈ClFO, and precise substitution pattern make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated acetophenones like 3'-Chloro-6'-fluoro-2'-methylacetophenone has surged, driven by their role in developing small-molecule drugs and crop protection agents. Search engine analytics reveal growing queries about "fluorinated building blocks" and "chloro-fluoro hybrid compounds," reflecting industry trends toward multi-halogenated scaffolds in drug discovery. This compound's balanced lipophilicity and electronic properties position it as a strategic component in medicinal chemistry optimization.

The synthesis of CAS 1780211-91-7 typically involves Friedel-Crafts acylation followed by selective halogenation, with process optimization focusing on regioselective control and green chemistry principles. Analytical characterization via HPLC purity analysis, NMR spectroscopy, and mass spectrometry confirms its structural integrity. Researchers particularly value its crystalline form stability, with melting point data (typically 98-102°C) being frequently searched alongside "acetophenone derivative characterization" in scientific databases.

Applications of 3'-Chloro-6'-fluoro-2'-methylacetophenone extend to multiple domains: 1) As a pharmaceutical intermediate in developing kinase inhibitors and GPCR modulators, where its meta-substitution pattern enables precise molecular interactions; 2) In material science as a precursor for liquid crystal monomers; 3) For constructing heterocyclic compounds through condensation reactions. Patent analysis shows increasing references to this CAS number in biodegradable polymer and OLED material innovations.

Quality specifications for 1780211-91-7 emphasize ≥98% purity (HPLC), with strict control of isomeric impurities and residual solvents. Storage recommendations (-20°C under nitrogen) align with best practices for halogenated ketone stability, a topic generating substantial discussion in chemical forums. The compound's structure-activity relationships (SAR) are frequently studied in conjunction with bioisosteric replacement strategies, as evidenced by citation networks in recent medicinal chemistry literature.

From an industrial perspective, 3'-Chloro-6'-fluoro-2'-methylacetophenone represents a growing segment in the fine chemicals market, with production scaling challenges and continuous flow synthesis methods being actively researched. Environmental considerations drive innovation in catalytic halogenation processes to manufacture such compounds, responding to regulatory pressures and green chemistry metrics requirements. Supply chain data indicates steady demand from North American and Asian research hubs, particularly for custom synthesis projects.

Emerging research directions include exploring this compound's potential in metal-organic frameworks (MOFs) and as a template for asymmetric synthesis. Computational chemistry studies utilizing DFT calculations frequently reference its molecular geometry to model electronic effects in substituted aromatics. These interdisciplinary applications position CAS 1780211-91-7 as a versatile tool in modern chemical research, bridging traditional organic synthesis with cutting-edge material science applications.